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Compound of Interest

Compound Name: 4-Ethoxy-5-fluoro-2-methylaniline

Cat. No.: B13312907

Get Quote

Executive Summary
4-Ethoxy-5-fluoro-2-methylaniline (CAS: 114766-05-1) represents a "privileged scaffold" in

medicinal chemistry, particularly within the quinazoline and quinoline classes of kinase

inhibitors (e.g., EGFR, VEGFR targets). Its value lies in the precise orchestration of electronic

effects: the 4-ethoxy group provides strong resonance donation to enhance nucleophilicity, the

5-fluoro atom modulates lipophilicity and metabolic stability without deactivating the ring

excessively, and the 2-methyl group enforces conformational restriction (atropisomerism

potential) when coupled to bulky heterocycles.

This guide dissects the molecule’s electronic architecture, validated synthetic pathways, and

critical handling protocols for R&D applications.

Electronic Structure & Reactivity Analysis
The reactivity of this aniline is defined by the competing and cooperative effects of its three

substituents. Understanding these vectors is crucial for predicting reaction rates in nucleophilic

aromatic substitutions (SnAr) or amide couplings.

Substituent Vector Analysis
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Position Substituent Electronic Effect Mechanistic Impact

C1 -NH₂ (Amino) Anchor

The nucleophilic

center. Reactivity is

modulated by C2, C4,

and C5 inputs.

C2 -CH₃ (Methyl) +I (Inductive Donor)

Steric/Electronic:

Weakly increases

electron density.

Primary role is steric,

twisting the N-C bond

slightly out of plane

and hindering ortho-

attack.

C4 -OEt (Ethoxy)
+R (Strong

Resonance)

Activation: Strong

donor para to -NH₂.

Significantly increases

the basicity (pKa) and

nucleophilicity of the

amine.

C5 -F (Fluoro)
-I (Inductive

Withdrawal)

Modulation: Meta to -

NH₂. Exerts a "pull"

effect, slightly

lowering pKa

compared to the non-

fluorinated analog, but

increases metabolic

stability by blocking

C5 oxidation.

Net Electronic Result
The +R effect of the 4-Ethoxy group dominates the electronic landscape, making this aniline

highly nucleophilic. However, the 5-Fluoro group introduces a crucial "dipole modulation." While

-OEt pushes electron density into the ring, the ortho-positioned Fluorine (at C5) inductively

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13312907?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


pulls density from the Ethoxy oxygen, slightly dampening its donation power. This fine-tuning

prevents the molecule from being too electron-rich, which could lead to rapid oxidative

degradation.

Visualization of Electronic Vectors

Effect Type

Aniline Core
(Nucleophilic Center)

4-Ethoxy (+R)
Strong Donor

Increases Nucleophilicity
(Para-Resonance)

5-Fluoro (-I)
Inductive Withdraw

Modulates pKa
(Meta-Induction)

Inductive Pull on Oxygen 2-Methyl (+I/Steric)
Conformational Lock

Steric Hindrance
(Ortho)

Green = Activating (+R)
Red = Deactivating (-I)
Yellow = Steric/Weak

Click to download full resolution via product page

Caption: Vector map showing the interplay of resonance (+R) and inductive (-I) effects on the

aniline core.

Validated Synthetic Pathways
Direct functionalization of the aniline ring is often regiochemically difficult. The industry-

standard approach relies on constructing the ring substitution pattern before reducing the nitro

group.

Recommended Route: Nitration of Phenetole Derivative
The most reliable route avoids the instability of the free amine until the final step.

Precursor: 1-Ethoxy-2-fluoro-5-methylbenzene (4-Fluoro-3-methylphenetole).

Nitration: The Ethoxy group is the strongest director (Ortho/Para).
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Directing Logic: The Para position relative to Ethoxy (C4) is open. The Ortho positions are

C2 (blocked by F) and C6 (open).

Regioselectivity: Nitration occurs preferentially at C4 (para to OEt) due to steric hindrance

at C6 (flanked by OEt and near Me/F environment).

Reduction: Catalytic hydrogenation of the nitro group yields the target aniline.

Synthetic Workflow Diagram

Start:
1-Ethoxy-2-fluoro-5-methylbenzene

HNO3 / H2SO4
(Nitration)

Intermediate:
1-Ethoxy-2-fluoro-4-nitro-5-methylbenzene

Regioselective
(Para to OEt) H2, Pd/C

(Reduction)
Product:

4-Ethoxy-5-fluoro-2-methylaniline
Yield > 85%

Click to download full resolution via product page

Caption: Regioselective synthesis via nitration of the phenetole precursor.

Physicochemical & Handling Properties
For researchers handling this compound, the following data is critical for experimental design.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b13312907/docs?utm_src=pdf-body-img#technical-guide-electronic-synthetic-profile-of-4-ethoxy-5-fluoro-2-methylaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13312907?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value / Description Implication for R&D

Physical State Solid (Low melting) or Oil
May require gentle warming to

dispense.

pKa (Conjugate Acid) Est. 4.8 – 5.2

More basic than 3-fluoroaniline

(~3.5) due to OEt; less basic

than p-anisidine (~5.3) due to

F.

Solubility DMSO, MeOH, DCM
High lipophilicity (LogP ~2.3).

Poor water solubility.

Stability Air/Light Sensitive

Store under Argon/Nitrogen.

The electron-rich ring is prone

to oxidation (browning) upon

air exposure.

Safety Irritant / Toxic
Standard PPE. Avoid

inhalation. Potential sensitizer.

Medicinal Chemistry Applications
This aniline is not merely a solvent or reagent; it is a pharmacophore building block.

Kinase Inhibitor Design (SAR)
In drugs targeting EGFR (Epidermal Growth Factor Receptor) or VEGFR, the aniline "tail"

extends into the solvent-exposed region or a specific hydrophobic pocket of the ATP-binding

site.

The 4-Ethoxy Group: Often acts as a hydrogen bond acceptor or fills a small hydrophobic

pocket. The ethyl chain provides optimal van der Waals contact compared to a methoxy (too

short) or propoxy (too floppy) group.

The 5-Fluoro Group: A classic bioisostere for Hydrogen. It blocks metabolic hydroxylation at

this position (which would otherwise be a "soft spot" for CYP450 enzymes), extending the

drug's half-life (

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13312907?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


).

The 2-Methyl Group: Induces a twist in the molecule. When this aniline is coupled to a

quinazoline core, the methyl group clashes with the quinazoline ring, forcing the aniline ring

out of planarity. This atropisomer-like conformation is often critical for fitting into the enzyme's

binding cleft.

Protocol: General Amide Coupling
To couple this aniline to a carboxylic acid (e.g., a quinazoline-6-carboxylic acid):

Activation: Activate the acid using HATU or SOCl₂ (to form acid chloride).

Base: Use a non-nucleophilic base (DIPEA or Et₃N).

Solvent: DMF or DMAc is preferred due to the aniline's lipophilicity.

Temperature: Due to the steric hindrance of the 2-methyl group, room temperature reaction

may be slow. Heating to 50–60°C is often required to drive the reaction to completion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Ethoxy-5-fluoro-2-methylaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13312907/docs#technical-guide-electronic-synthetic-
profile-of-4-ethoxy-5-fluoro-2-methylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b13312907?utm_src=pdf-custom-synthesis#bc-rfq
https://pdf.benchchem.com/1346/Technical_Support_Center_Synthesis_of_4_Fluoro_2_methoxy_N_methylaniline.pdf
https://www.benchchem.com/product/b13312907/docs#technical-guide-electronic-synthetic-profile-of-4-ethoxy-5-fluoro-2-methylaniline
https://www.benchchem.com/product/b13312907/docs#technical-guide-electronic-synthetic-profile-of-4-ethoxy-5-fluoro-2-methylaniline
https://www.benchchem.com/product/b13312907/docs#technical-guide-electronic-synthetic-profile-of-4-ethoxy-5-fluoro-2-methylaniline
https://www.benchchem.com/product/b13312907/docs#technical-guide-electronic-synthetic-profile-of-4-ethoxy-5-fluoro-2-methylaniline
https://www.benchchem.com/product/b13312907?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13312907?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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